Cas no 74896-66-5 (Methyl 3,5-dibromo-4-methylbenzoate)

• Product Name: Methyl 3,5-dibromo-4-methylbenzoate
• CAS No: 74896-66-5
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD00010729
• CID: 59639
• PubChem ID: 87569249
• Update Time: 2025-04-18

Methyl 3,5-dibromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-4-methylbenzoate
• 3,5-Dibromo-4-methylbenzoic acid methyl ester
• 3,5-Dibromo-p-toluic Acid Methyl Ester
• Methyl 3,5-Dibromo-p-toluate
• SRLAXDDPVYZYNI-UHFFFAOYSA-N
• PubChem4611
• METHYL3,5-DIBROMO-4-METHYLBENZOATE
• ZERENEX E/9072914
• STL119724
• BBL018957
• KM1651
• methyl 3,5-dibromo-4-methyl-benzoate
• AS03651
• BC00
• DTXSID10347630
• SCHEMBL1070461
• MFCD00010729
• AKOS005133995
• PS-7095
• BB 0246906
• 3,5-Dibromo-4-methyl-benzoic acid methyl ester
• 74896-66-5
• InChI=1/C9H8Br2O2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,1-2H
• CS-0179383
• D2871
• FT-0614519
• A838256
• DB-055921

• MDL： MFCD00010729
• Inchi： 1S/C9H8Br2O2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： SRLAXDDPVYZYNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1C)Br
• BRN： 2580945

Computed Properties

• Exact Mass: 305.88900
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Light brown or cream crystals
• Density: 1.75
• Melting Point: 86.0 to 90.0 deg-C
• Boiling Point: 314°C at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.575
• PSA: 26.30000
• LogP: 3.30660
• Solubility: Insoluble in water.

Methyl 3,5-dibromo-4-methylbenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents